Cas no 41496-45-1 (3-(2,4-dimethylphenyl)propanal)
41496-45-1 structure
Product Name:3-(2,4-dimethylphenyl)propanal
CAS No:41496-45-1
MF:C11H14O
MW:162.228263378143
CID:832747
PubChem ID:15271917
Update Time:2024-01-16
3-(2,4-dimethylphenyl)propanal Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanal, 2,4-dimethyl-
- 3-(2,4-DIMETHYL-PHENYL)-PROPIONALDEHYDE
- 2.4-Dimethyl-hydrozimtaldehyd
- 3-(2,4-Dimethyl-phenyl)-propionaldehyd
- 3-(2,4-dimethylphenyl)propionaldehyde
- 3-(2',4'-dimethylphenyl)propionaldehyde
- AG-F-47636
- AGN-PC-00OOJI
- CTK4I4922
- KB-75137
- 3-(2,4-dimethylphenyl)propanal
- SCHEMBL585890
- EN300-1869155
- 41496-45-1
- DTXSID00570814
- RQYHMTCEAIWOPC-UHFFFAOYSA-N
- AKOS006289801
- starbld0020221
-
- Inchi: 1S/C11H14O/c1-9-5-6-11(4-3-7-12)10(2)8-9/h5-8H,3-4H2,1-2H3
- InChI Key: RQYHMTCEAIWOPC-UHFFFAOYSA-N
- SMILES: O=CCCC1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 162.104465066g/mol
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
3-(2,4-dimethylphenyl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012487-250mg |
3-(2',4'-Dimethylphenyl)propionaldehyde |
41496-45-1 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A010012487-500mg |
3-(2',4'-Dimethylphenyl)propionaldehyde |
41496-45-1 | 97% | 500mg |
$839.45 | 2023-09-01 | |
| Alichem | A010012487-1g |
3-(2',4'-Dimethylphenyl)propionaldehyde |
41496-45-1 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| Enamine | EN300-1869155-0.05g |
3-(2,4-dimethylphenyl)propanal |
41496-45-1 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1869155-0.1g |
3-(2,4-dimethylphenyl)propanal |
41496-45-1 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1869155-0.25g |
3-(2,4-dimethylphenyl)propanal |
41496-45-1 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1869155-0.5g |
3-(2,4-dimethylphenyl)propanal |
41496-45-1 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1869155-1.0g |
3-(2,4-dimethylphenyl)propanal |
41496-45-1 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1869155-2.5g |
3-(2,4-dimethylphenyl)propanal |
41496-45-1 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1869155-5.0g |
3-(2,4-dimethylphenyl)propanal |
41496-45-1 | 5g |
$2858.0 | 2023-06-01 |
3-(2,4-dimethylphenyl)propanal Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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